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Compound of Interest

Compound Name: 1,11-Dodecadiene

Cat. No.: B1329416

Introduction

Functionalized polymers are essential platforms in modern drug development, serving as
advanced drug delivery systems, tissue engineering scaffolds, and diagnostic agents.[1][2]
Their tailored properties allow for enhanced drug solubility, controlled release, and targeted
delivery to specific tissues, thereby increasing therapeutic efficacy and reducing side effects.[3]
[4] Acyclic Diene Metathesis (ADMET) polymerization is a powerful step-growth condensation
technique for synthesizing well-defined unsaturated polymers from a,w-dienes.[5][6] This
method is distinguished by its tolerance to a wide variety of functional groups and its ability to
produce polymers with controlled architectures.[7]

1,11-dodecadiene is an attractive monomer for creating a hydrocarbon backbone that can be
systematically functionalized. The resulting polymer, poly(dodecadiene), contains regularly
spaced double bonds that serve as reactive handles for post-polymerization modification. Thiol-
ene "click" chemistry is an exceptionally efficient and versatile reaction for modifying these
unsaturated backbones.[8][9] This photo-initiated reaction proceeds rapidly under mild
conditions, allowing for the introduction of diverse functional groups with high yields.[10]

These application notes provide detailed protocols for the synthesis of poly(dodecadiene) from
1,11-dodecadiene via ADMET polymerization and its subsequent functionalization using thiol-
ene chemistry, creating a versatile platform for researchers in materials science and drug
development.
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Part 1: Synthesis of Unsaturated Poly(dodecadiene)
via ADMET Polymerization

Principle of the Reaction

ADMET is a step-growth polymerization driven by the removal of a volatile small molecule,
typically ethylene, from the metathesis reaction of an a,w-diene.[5][6] The reaction is catalyzed
by a metal alkylidene complex, such as a Grubbs-type ruthenium catalyst.[11] The catalyst
reacts with the terminal double bonds of the diene monomer. Through a series of [2+2]
cycloaddition and cycloreversion steps, ethylene gas is liberated, and a new internal double
bond is formed, leading to polymer chain growth.[5] The continuous removal of ethylene from
the reaction system under vacuum is crucial to drive the equilibrium towards the formation of a

high molecular weight polymer.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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